molecular formula C21H27N5O2S2 B2560075 2-((5-(4-(2-cyclopentylacetyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)-N-phenylacetamide CAS No. 1105198-69-3

2-((5-(4-(2-cyclopentylacetyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)-N-phenylacetamide

Cat. No. B2560075
CAS RN: 1105198-69-3
M. Wt: 445.6
InChI Key: NGUNWIQLECTZIE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound appears to contain a piperazine ring, which is a common feature in many pharmaceuticals due to its ability to improve solubility and bioavailability . It also contains a thiadiazole ring, which is often found in compounds with antimicrobial, anti-inflammatory, and anticancer properties .


Molecular Structure Analysis

The compound contains several functional groups, including a piperazine ring, a thiadiazole ring, and an acetyl group . These groups can participate in various chemical reactions and can significantly influence the compound’s physical and chemical properties .


Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its functional groups. For example, the presence of the piperazine ring could improve solubility, while the thiadiazole ring could influence the compound’s acidity and reactivity .

Scientific Research Applications

Antibacterial Activity

The compound has been evaluated for its antibacterial potential. In a study, several structurally modified derivatives of 3-(piperazin-1-yl)-1,2-benzothiazole were synthesized and characterized. Notably, one of these derivatives demonstrated antibacterial activity against Bacillus subtilis and Staphylococcus aureus, with a minimum inhibitory concentration (MIC) of 500 µg/mL . This finding suggests its potential as an antimicrobial agent.

Dopamine and Serotonin Antagonism

3-(Piperazin-1-yl)-1,2-benzothiazole derivatives, including our compound of interest, act as dopamine and serotonin antagonists. These properties make them relevant in the field of antipsychotic drug development .

Potential Bioactive Scaffold

The isothiazole ring within this compound can serve as a bioactive scaffold. Isothiazoles have implications in drug discovery and development. Researchers have conducted extensive structure-activity relationship (SAR) studies to enhance the biological activity of isothiazole derivatives .

Heterocyclic Center in Medicinal Chemistry

Heterocyclic compounds, such as benzisothiazoles, play a vital role in medicinal chemistry. Our compound combines the isothiazole and piperazine moieties, offering unique pharmacophoric features. Benzisothiazole derivatives have been explored as oxidosqualene cyclase inhibitors, urinary dysfunction treatments, and antibacterial agents .

Other Biological Activities

Piperazine derivatives, including those containing the piperazin-1-yl moiety, exhibit diverse biological activities. These include antiviral, antimicrobial, anti-HIV-1, and MC4 receptor agonistic properties .

Mechanism of Action

Future Directions

The potential applications of this compound would depend on its biological activity. If it shows promising activity in preclinical studies, it could be further developed and eventually tested in clinical trials .

properties

IUPAC Name

2-[[5-[4-(2-cyclopentylacetyl)piperazin-1-yl]-1,3,4-thiadiazol-2-yl]sulfanyl]-N-phenylacetamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C21H27N5O2S2/c27-18(22-17-8-2-1-3-9-17)15-29-21-24-23-20(30-21)26-12-10-25(11-13-26)19(28)14-16-6-4-5-7-16/h1-3,8-9,16H,4-7,10-15H2,(H,22,27)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

NGUNWIQLECTZIE-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CCC(C1)CC(=O)N2CCN(CC2)C3=NN=C(S3)SCC(=O)NC4=CC=CC=C4
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C21H27N5O2S2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

445.6 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-((5-(4-(2-cyclopentylacetyl)piperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)-N-phenylacetamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.